ethyl 4-{[(2,5-dichlorophenyl)sulfonyl]amino}benzoate
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Overview
Description
Ethyl 4-{[(2,5-dichlorophenyl)sulfonyl]amino}benzoate, commonly known as DIDS, is a sulfonamide compound that has been extensively studied for its various applications in scientific research. DIDS is a potent inhibitor of anion transporters and has been used to study the role of these transporters in various physiological and pathological processes.
Mechanism of Action
DIDS is a potent inhibitor of anion transporters and acts by binding to the transporter protein and blocking the transport of anions across the plasma membrane. DIDS has been shown to inhibit the transport of anions such as chloride, bicarbonate, and sulfate by various anion transporters such as the anion exchanger and the chloride-bicarbonate exchanger.
Biochemical and physiological effects:
DIDS has been shown to have various biochemical and physiological effects. It has been shown to inhibit the transport of chloride and bicarbonate across the plasma membrane of red blood cells, leading to a decrease in intracellular pH and cell swelling. DIDS has also been shown to inhibit the transport of chloride across the plasma membrane of epithelial cells, leading to a decrease in fluid secretion.
Advantages and Limitations for Lab Experiments
DIDS has several advantages as a research tool. It is a potent and specific inhibitor of anion transporters and has been extensively studied for its various applications in scientific research. However, DIDS also has some limitations. It can be toxic at high concentrations and can also affect other transporters and channels in addition to anion transporters.
Future Directions
There are several future directions for research on DIDS. One area of research is the development of more specific and potent inhibitors of anion transporters. Another area of research is the study of the role of anion transporters in various pathological conditions such as cystic fibrosis, hypertension, and cancer. DIDS can also be used in the development of new drugs for the treatment of these conditions.
Synthesis Methods
DIDS can be synthesized by the reaction of 4-amino benzoic acid ethyl ester with 2,5-dichlorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain pure DIDS.
Scientific Research Applications
DIDS has been widely used in scientific research to study the role of anion transporters in various physiological processes. It has been used to study the transport of anions such as chloride, bicarbonate, and sulfate across the plasma membrane of cells. DIDS has also been used to study the regulation of anion transporters in response to various stimuli such as pH, osmolarity, and hormones.
properties
IUPAC Name |
ethyl 4-[(2,5-dichlorophenyl)sulfonylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2NO4S/c1-2-22-15(19)10-3-6-12(7-4-10)18-23(20,21)14-9-11(16)5-8-13(14)17/h3-9,18H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPUQEOSUUJGRHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80359705 |
Source
|
Record name | Benzoic acid, 4-[[(2,5-dichlorophenyl)sulfonyl]amino]-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80359705 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
374.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzoic acid, 4-[[(2,5-dichlorophenyl)sulfonyl]amino]-, ethyl ester | |
CAS RN |
88522-33-2 |
Source
|
Record name | Benzoic acid, 4-[[(2,5-dichlorophenyl)sulfonyl]amino]-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80359705 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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